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Executive Summary

PQR620 is a highly potent, ATP-competitive, and brain-penetrant inhibitor of mMTORCL1 and
MTORC2.[1] Unlike rapalogs (which are allosteric and primarily target mMTORC1), PQR620
targets the catalytic site, offering broader pathway inhibition. However, this potency requires
precise dosing to avoid metabolic toxicity (hyperglycemia) and immunosuppression.

This guide addresses the three most common support tickets we receive: solubility issues,
dosing limits (MTD), and toxicity monitoring.

Part 1: Quick Reference Dashboard
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Parameter Value Notes

ATP-competitive; Brain

Compound Class Dual mTORC1/2 Inhibitor

Penetrant

) Single dose / Short-term

Max Tolerated Dose (MTD) 150 mg/kg (Mice) N

tolerability [1]
Therapeutic Dose 50 — 100 mg/kg Daily (QD), Oral (PO) [1][2]

. ) Preferred route for efficacy

Route of Administration Oral Gavage (PO)

studies

10% DMSO + 90% (20% HP- Critical: Must be prepared

Vehicle

B-CD) fresh
Half-Life (t1/2) > 5 hours Plasma and Brain
Brain:Plasma Ratio ~1.6 Excellent BBB penetration [2]

Part 2: Formulation & Solubility (Troubleshooting)

User Issue:"l cannot get PQR620 into solution using standard PBS or Methylcellulose. It
precipitates immediately.”

Technical Insight: PQR620 is a lipophilic small molecule. It requires a co-solvent system
involving a polar organic solvent (DMSO) and a solubilizing agent (Cyclodextrin) to maintain
stability in an aqueous environment.

Validated Formulation Protocol

Target Concentration: 5 mg/mL (for 50 mg/kg dose at 10 mL/kg volume) Vehicle Components:
o Dimethyl Sulfoxide (DMSO), anhydrous.

e 20% (w/v) Hydroxypropyl-B-cyclodextrin (HP-3-CD) in sterile water.

Step-by-Step Procedure:

» Weighing: Weigh the required amount of PQR620 powder.
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e Primary Solubilization: Add 10% of the final volume as pure DMSO.

o Action: Vortex vigorously and sonicate at 37°C until the powder is completely dissolved
and the solution is clear yellow.

o Critical Check: Do not proceed if particles are visible.

e Secondary Solubilization: Slowly add 90% of the final volume of the 20% HP-3-CD solution.

o Action: Add in small aliquots while vortexing to prevent "crashing out” (precipitation).

o Final Step: Sonicate for 5-10 minutes. The result should be a homogeneous solution.

Visual Workflow (Formulation):

X X 3 "y
PQR620 Powder Dissolve in DMSO Clear Solution? Add 20% HP-B-CD Homogeneous

(10% of Total Vol) (90% of Total Vol) Dosing Solution

Click to download full resolution via product page

Caption: Step-by-step solubilization workflow to prevent precipitation of PQR620.

Part 3: Dosing & Maximum Tolerated Dose (MTD)
User Issue:"Literature mentions an MTD of 150 mg/kg, but my mice are losing weight at 100

mg/kg. Why?"

Technical Insight: The MTD of 150 mg/kg refers to acute tolerability (short-term or single-dose)
[1]. For chronic efficacy studies (e.g., 21-day tumor growth inhibition), cumulative toxicity
becomes a factor. The "biological effective dose" is often lower than the MTD.

Dosing Guidelines
» Efficacy Window:

o 50 mg/kg (PO, Daily): Sufficient for robust mMTORC1/2 inhibition in most xenograft models
(e.g., OVCAR-3, Lymphoma) [1][2].
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o 100 mg/kg (PO, Daily): High-dose efficacy. Watch for weight loss >10%.

e Species Differences:
o Mice: High tolerance (MTD ~150 mg/kg).

o Rats: significantly lower tolerance (MTD ~30 mg/kg). Do not extrapolate mouse doses to
rats without allometric scaling.

e Schedule:
o Daily (QD) dosing is standard due to the ~5-hour half-life.

o If weight loss exceeds 15%, switch to an intermittent schedule (e.g., 5 days on / 2 days

off).

Part 4: Mechanism of Action & Toxicity Monitoring

User Issue:"What specific biomarkers should | track to confirm target engagement and monitor
toxicity?"

Technical Insight: PQR620 competes with ATP at the mTOR kinase domain.[1] This blocks both
MTORCL1 (regulating cell growth/translation) and mTORC2 (regulating survival/cytoskeleton).

Primary Toxicity: Metabolic Dysregulation mTOR inhibition mimics a "starvation” state.
e Hyperglycemia: mTORC2 inhibition blocks Akt-mediated insulin signaling.
o Weight Loss: Due to metabolic shifts and potential appetite suppression.

Signaling Pathway Diagram:
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Caption: PQR620 dual inhibition of mTORC1/2, leading to suppression of S6K and Akt
(Ser4d73).

Monitoring Checklist

Symptom Trigger Point Action Required
) Pause dosing for 2 days;
Body Weight >15% Loss i
provide wet food/gel packs.
Body Weight >20% Loss Euthanize (Humane endpoint).
Monitor. This is an on-target
Blood Glucose >250 mg/dL ] ] ]
effect (insulin resistance).
Sign of distress/dehydration.
Fur/Skin Ruffled/Piloerection Administer subcutaneous
saline.
References
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o Tarantelli, C., et al. (2020). "The Novel TORC1/2 Kinase Inhibitor PQR620 Has Anti-Tumor
Activity in Lymphomas as a Single Agent and in Combination with Venetoclax." Cancers,
12(2), 350.

e Bohnacker, T., et al. (2017). "Deconvolution of Buparlisib's mechanism of action defines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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